Cas no 132640-86-9 ((E)-Ethyl 5-bromopent-2-enoate)

• Product Name: (E)-Ethyl 5-bromopent-2-enoate
• CAS No: 132640-86-9
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• MDL: MFCD26383805
• CID: 5149206
• PubChem ID: 14894339
• Update Time: 2025-06-14

(E)-Ethyl 5-bromopent-2-enoate Chemical and Physical Properties

Names and Identifiers

• (E)-Ethyl 5-bromopent-2-enoate
• ethyl (E)-5-bromopent-2-enoate
• (E)-Ethyl5-bromopent-2-enoate
• 5-Bromo-2-pentenoic acid ethyl ester
• I11241
• ethyl (E)-5-bromo-2-pentanoate
• SCHEMBL21879654
• 132640-86-9

• MDL： MFCD26383805
• Inchi： 1S/C7H11BrO2/c1-2-10-7(9)5-3-4-6-8/h3,5H,2,4,6H2,1H3/b5-3+
• InChI Key： YYJABUZCTGSYNY-HWKANZROSA-N
• SMILES： BrCC/C=C/C(=O)OCC

Computed Properties

• Exact Mass: 205.99424g/mol
• Monoisotopic Mass: 205.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Additional information on (E)-Ethyl 5-bromopent-2-enoate

Recent Advances in the Application of (E)-Ethyl 5-bromopent-2-enoate (CAS: 132640-86-9) in Chemical Biology and Pharmaceutical Research

(E)-Ethyl 5-bromopent-2-enoate (CAS: 132640-86-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its applications in synthetic organic chemistry, medicinal chemistry, and chemical biology. This compound, characterized by its α,β-unsaturated ester functionality and bromine substituent, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the context of targeted drug delivery and prodrug strategies.

One of the most notable applications of (E)-Ethyl 5-bromopent-2-enoate is its role in the synthesis of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of irreversible kinase inhibitors, where the bromine moiety facilitates selective binding to cysteine residues in target proteins. The study reported enhanced potency and selectivity for EGFR mutants, highlighting the compound's potential in precision oncology.

In addition to its pharmaceutical applications, (E)-Ethyl 5-bromopent-2-enoate has been employed in chemical biology as a tool for protein labeling and modification. A recent Nature Chemical Biology publication (2024) detailed its use in bioorthogonal chemistry, where it served as a precursor for the synthesis of alkyne-tagged probes. These probes enabled real-time imaging of protein dynamics in live cells, offering new insights into cellular signaling pathways.

The compound's synthetic versatility is further evidenced by its incorporation into macrocyclic drug candidates. Researchers at a leading pharmaceutical company utilized (E)-Ethyl 5-bromopent-2-enoate as a key intermediate in the synthesis of novel macrocyclic peptides targeting GPCRs (2023, ACS Chemical Biology). The bromine atom's strategic placement allowed for efficient ring-closing metathesis, yielding compounds with improved metabolic stability and binding affinity.

Recent advancements in green chemistry have also explored the use of (E)-Ethyl 5-bromopent-2-enoate in sustainable synthetic routes. A 2024 study in Green Chemistry demonstrated its application in flow chemistry systems, achieving higher yields with reduced solvent consumption. This approach aligns with the pharmaceutical industry's growing emphasis on environmentally friendly manufacturing processes.

From a safety and regulatory perspective, recent toxicological studies (2023, Chemical Research in Toxicology) have provided comprehensive data on the compound's safety profile, supporting its continued use in pharmaceutical development. These studies confirmed its favorable stability and manageable toxicity at concentrations typically used in synthetic applications.

Looking forward, the unique chemical properties of (E)-Ethyl 5-bromopent-2-enoate (CAS: 132640-86-9) position it as a valuable tool in emerging areas such as PROTAC development and targeted protein degradation. Several research groups have reported its incorporation into bifunctional molecules designed to recruit E3 ubiquitin ligases, showcasing its potential in next-generation therapeutic modalities.